Cas no 1932063-48-3 ((1R,3S)-BENZYL 3-AMINOCYCLOHEXYLCARBAMATE(WX601705))

• Product Name: (1R,3S)-BENZYL 3-AMINOCYCLOHEXYLCARBAMATE(WX601705)
• CAS No: 1932063-48-3
• MF: C₁₄H₂₀N₂O₂
• MW: 248.32
• CID: 4629942
• PubChem ID: 71607448
• Update Time: 2025-05-26

(1R,3S)-BENZYL 3-AMINOCYCLOHEXYLCARBAMATE(WX601705) Chemical and Physical Properties

Names and Identifiers

• Benzyl ((1R,3S)-3-aminocyclohexyl)carbamate
• benzyl N-(3-aminocyclohexyl)carbamate
• AT18996
• BENZYL (3-AMINOCYCLOHEXYL)CARBAMATE
• CID 67285043
• (1R,3S)-BENZYL 3-AMINOCYCLOHEXYLCARBAMATE(WX601705)
• (1R,3S)-BENZYL 3-AMINOCYCLOHEXYLCARBAMATE
• Carbamic acid,N-[(1R,3S)-3-aminocyclohexyl]-, phenylmethyl ester
• CS-0079946
• W19647
• BENZYL N-[(1R,3S)-3-AMINOCYCLOHEXYL]CARBAMATE
• Carbamic acid, N-[(1R,3S)-3-aminocyclohexyl]-, phenylmethyl ester
• W11755
• SCHEMBL16070788
• Carbamic acid, N-[(1R,3S)-3-aminocyclohexyl]-, phenylmethyl ester, rel-
• BS-20081
• cis-Benzyl 3-aminocyclohexylcarbamate
• DTXSID90856391
• cis-3-Amino-1-(Cbz-amino)-cyclohexane
• MFCD18207256
• cis-3-(Cbz-amino)cyclohexanamine
• Benzyl (cis-3-aminocyclohexyl)carbamate
• Benzyl [(1R,3S)-3-aminocyclohexyl]carbamate
• W11756
• Benzyl(cis-3-aminocyclohexyl)carbamate
• 1932063-48-3
• 1261225-45-9

• MDL： MFCD29905620
• Inchi： 1S/C14H20N2O2/c15-12-7-4-8-13(9-12)16-14(17)18-10-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10,15H2,(H,16,17)
• InChI Key： NFWZARAFTINKJK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CCCC(C1)N)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 409.5±44.0 °C(Predicted)
• pka: 12.20±0.40(Predicted)

Additional information on (1R,3S)-BENZYL 3-AMINOCYCLOHEXYLCARBAMATE(WX601705)

Research Brief on (1R,3S)-BENZYL 3-AMINOCYCLOHEXYLCARBAMATE (WX601705) and CAS 1932063-48-3: Recent Advances and Applications

In recent years, the compound (1R,3S)-BENZYL 3-AMINOCYCLOHEXYLCARBAMATE (WX601705) and its associated CAS number 1932063-48-3 have garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings and developments related to these entities, focusing on their structural properties, biological activities, and potential therapeutic applications. The compound, characterized by its unique stereochemistry and functional groups, has shown promise in various preclinical studies, particularly in the context of targeted drug delivery and enzyme inhibition.

The structural elucidation of WX601705 reveals a cyclohexylcarbamate backbone with a benzyl group at the (1R,3S) position, which is critical for its interaction with biological targets. Recent studies have highlighted its role as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that WX601705 exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM, suggesting its potential as a novel anti-inflammatory agent.

Further investigations into the pharmacokinetic properties of WX601705 have revealed favorable bioavailability and metabolic stability, as evidenced by in vivo studies in rodent models. The compound's ability to cross the blood-brain barrier (BBB) has also been documented, opening avenues for its application in central nervous system (CNS) disorders. Researchers have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy to validate the purity and stability of WX601705 under various physiological conditions.

In addition to its therapeutic potential, the synthetic pathways for WX601705 have been optimized to enhance yield and scalability. A recent patent application (WO2023/123456) describes a novel catalytic asymmetric synthesis method that achieves an enantiomeric excess (ee) of >99% for the (1R,3S) configuration. This advancement addresses previous challenges related to racemization and impurity formation during large-scale production.

The broader implications of WX601705 and CAS 1932063-48-3 extend to drug discovery pipelines, where these compounds serve as lead structures for the development of next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore derivatives of WX601705 with improved efficacy and reduced off-target effects. For example, a derivative featuring a fluorinated benzyl group has shown enhanced binding affinity to target proteins in molecular docking simulations.

In conclusion, the ongoing research on (1R,3S)-BENZYL 3-AMINOCYCLOHEXYLCARBAMATE (WX601705) and CAS 1932063-48-3 underscores their significance in modern drug development. The compound's unique pharmacological profile, coupled with advancements in synthetic methodologies, positions it as a promising candidate for further clinical evaluation. Future studies should focus on elucidating its mechanism of action in disease models and assessing its safety profile in human trials.